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Physical Properties & Volatility Data

This table summarizes the key quantitative data relevant to the volatility of 2-Heptanol.

Property Value Conditions / Notes Source

Boiling Point 155 - 162 °C Lit. (commonly reported range) [1] [2] [3]

Vapor Pressure 1.6 hPa at 25 °C [2]

Flash Point 60 - 71 °C Tag closed cup; highly flammable [2] [3]

Auto-ignition Temp. ~ 300 °C [2]

Density 0.817 g/mL at 25 °C [2]

Experimental Protocols & Handling Guidelines

Based on established laboratory procedures, here are detailed methodologies for safely handling 2-Heptanol

and controlling its volatility.

General Handling and Storage: Store 2-Heptanol below 30°C in a well-ventilated area, away from
heat and ignition sources due to its flammability [2]. Use glass or chemically compatible sealed
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containers to minimize evaporation and vapor release.

Distillation Protocol: For purification, 2-Heptanol can be distilled under normal atmospheric
pressure. The pure alcohol distills at 155-157.5°C. Using a fractionating column (e.g., a Young

column with 20 disks or a Glinsky three-bulbed column) is recommended to achieve a clean
separation and improve yield [1].

Troubleshooting & FAQs

Here are solutions to common issues related to 2-Heptanol volatility.

Low Yield During Reaction or Solvent Removal: This is often caused by evaporation. To mitigate,
ensure all containers are tightly sealed when not in use. For reactions requiring heating, use a

condenser to reflux and re-condense vapors. Performing operations in a closed system (e.g., using a
sealed vessel or a rotary evaporator with well-cooled condenser) can drastically reduce volatile loss

[1].
Strong Solvent Odor in the Lab: This indicates vapor buildup and exposure risk. Immediately check

for spills and container seals. Use a fume hood for all handling procedures. For cleaning equipment
or surfaces contaminated with 2-Heptanol, wipe with an appropriate solvent while wearing gloves

and under ventilation [2].
Safe Disposal of Waste: Collect waste 2-Heptanol in a dedicated, properly labeled non-halogenated

organic waste container. Keep the container closed except when adding waste. Do not pour down the
drain due to its flammability, toxicity, and low water solubility [2] [3].

Experimental Workflow & Molecular Structure

The following diagrams illustrate the experimental setup for safe distillation and the chemical structure of 2-

Heptanol.

Diagram 1: Distillation Setup for Purification
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Diagram 2: Molecular Structure of 2-Heptanol

2-Heptanol: C₇H₁₆O (Secondary Alcohol)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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